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Compound of Interest

Compound Name: 1-Bromoheptane-d3

Cat. No.: B3044151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 1-
Bromoheptane-d3. While specific safety data for the deuterated form is not readily available,

the information presented here is based on the well-documented properties of its non-

deuterated analogue, 1-Bromoheptane, supplemented with best practices for handling

deuterated compounds. It is imperative for all personnel handling this chemical to be

thoroughly familiar with its potential hazards and the prescribed safety protocols to mitigate

risks in the laboratory and during drug development processes.

Chemical and Physical Properties
1-Bromoheptane-d3 is a deuterated version of 1-bromoheptane, where three hydrogen atoms

have been replaced by deuterium. This isotopic labeling is primarily for use in research,

particularly in tracer studies and as an internal standard in mass spectrometry. The physical

and chemical properties of 1-Bromoheptane-d3 are expected to be very similar to those of 1-

Bromoheptane.

Table 1: Physical and Chemical Properties of 1-Bromoheptane
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Property Value Reference

Molecular Formula C7H15Br [1][2]

Molecular Weight 179.10 g/mol [1][3]

Appearance
Colorless to slightly yellow

liquid
[4][5][6]

Boiling Point 180 °C (356 °F) at 760 mmHg [2][3]

Melting Point -58 °C (-72.4 °F) [2][3]

Flash Point 60 °C (140 °F) - closed cup [3][7]

Density 1.14 g/mL at 25 °C [3]

Vapor Density 6.18 (vs air) [3]

Solubility
Insoluble in water; soluble in

common organic solvents.[5]

Refractive Index n20/D 1.4499 [3]

Hazard Identification and GHS Classification
1-Bromoheptane is classified as a flammable liquid and may cause irritation upon contact.[1][4]

The GHS classification for 1-Bromoheptane is as follows, and it is prudent to apply the same

classification to its deuterated form.

Table 2: GHS Hazard Classification for 1-Bromoheptane
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Hazard Class Hazard Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor.[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled.[2]

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation.[2]

Signal Word: Warning[1]

Hazard Pictograms:

GHS02: Flame[3]

GHS07: Exclamation Mark

Toxicological Information
The toxicological properties of 1-Bromoheptane-d3 have not been fully investigated.[8] The

data for 1-Bromoheptane should be used as a primary reference for assessing potential health

effects.

Table 3: Acute Toxicity Data for 1-Bromoheptane

Route of Exposure Species Value Reference

Inhalation Mouse
LC50 = 12,000

mg/m³/2hr
[1][8]

Potential Health Effects:
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Inhalation: Harmful if inhaled.[2] Vapors may cause dizziness or suffocation and irritation to

the respiratory tract.[8]

Skin Contact: Causes skin irritation.[1]

Eye Contact: Causes serious eye irritation.[1]

Ingestion: May cause irritation of the digestive tract.[8]

Safe Handling and Storage
Proper handling and storage are critical to ensure the safety of laboratory personnel and to

maintain the isotopic purity of 1-Bromoheptane-d3.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield.[9]

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected prior to use and disposed of properly after.[9]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[10]

Respiratory Protection: If working outside a fume hood or in poorly ventilated areas, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors is necessary.[9]

Engineering Controls
Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[2][6]

An eyewash station and safety shower must be readily accessible in the work area.[8]

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[7][10]
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Do not breathe vapors or mist.[10]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking.[2][10]

Use only non-sparking tools and take precautionary measures against static discharge.[2][7]

Handle in accordance with good industrial hygiene and safety practices. Wash hands

thoroughly after handling and before breaks.[9]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][7]

Keep away from heat, sparks, and flame.[2]

Store in a designated flammables area.[8]

Protect from light and moisture to maintain isotopic purity.[11]

For long-term storage, refrigeration at temperatures of -20°C is often recommended for

deuterated compounds.[12]

Store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[12]

Experimental Protocols: Handling Deuterated
Compounds
Maintaining the isotopic integrity of 1-Bromoheptane-d3 is crucial for its intended applications.

The following protocols outline best practices for handling deuterated standards.

Preventing Hydrogen-Deuterium (H-D) Exchange
Moisture is a primary cause of H-D exchange, which can compromise the isotopic purity of the

compound.[11]

Dry Atmosphere: Handle the compound in a dry atmosphere, such as under a stream of dry

nitrogen or argon, or within a glove box.[11]
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Dry Glassware: Use thoroughly dried glassware for all manipulations.

Solvent Choice: Use aprotic solvents when possible. Avoid acidic or basic solutions which

can catalyze H-D exchange.[12]

Preparation of Stock Solutions
Acclimatization: Allow the sealed container of 1-Bromoheptane-d3 to warm to ambient

laboratory temperature before opening to prevent condensation of atmospheric moisture.[11]

Inert Atmosphere: Perform all transfers and dilutions under an inert atmosphere.

Weighing/Measuring: Accurately measure the required volume of the liquid standard.

Dissolution: Dissolve in a suitable, high-purity aprotic solvent in a Class A volumetric flask.

Mixing: Cap the flask securely and mix the solution thoroughly.

Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a

PTFE-lined cap and store under the recommended conditions.[11]

Emergency Procedures
First Aid Measures
Table 4: First Aid Procedures for 1-Bromoheptane Exposure
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Exposure Route First Aid Measures Reference

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

breathing is difficult, give

oxygen. Seek medical

attention if you feel unwell.

[7][10]

Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Get medical

advice/attention.

[2][7][10]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. Get

medical advice/attention.

[2][7][10]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[2][9]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder,

or foam.[10]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[10]

Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[10] Containers may explode when heated.[7]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[7][9]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Remove all sources of ignition.[10]

Use personal protective equipment as required.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[9]

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, diatomaceous

earth) and place it in a suitable, closed container for disposal.[2][10] Use spark-proof tools

and explosion-proof equipment.[2]

Visualized Workflows and Relationships
The following diagrams illustrate key safety and handling workflows for 1-Bromoheptane-d3.
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Caption: General workflow for handling 1-Bromoheptane-d3.
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Personal ExposureSpill Response
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Caption: Emergency response plan for spills and exposures.

This technical guide is intended to provide comprehensive safety and handling information for

1-Bromoheptane-d3. It is the responsibility of the user to ensure that all safety precautions are

strictly followed. Always refer to the most current Safety Data Sheet (SDS) provided by the

manufacturer before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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